6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride
Overview
Description
6-(Trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride (TFTHQ-HCl) is an organic compound with a wide range of applications in various scientific disciplines. It is an important molecule in the field of organic chemistry and has been studied extensively due to its unique properties. TFTHQ-HCl is a white solid with a melting point of 82°C and a boiling point of 116°C. It is soluble in water and organic solvents. It is a lipophilic compound with a high affinity for proteins and cell membranes.
Mechanism of Action
The mechanism of action of 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride is complex and not fully understood. It is believed to act as a lipophilic molecule, interacting with proteins and cell membranes. It is also believed to interact with enzymes, influencing their activity and stability. Additionally, it is believed to interact with DNA, influencing gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is believed to interact with proteins and cell membranes, influencing their structure and function. Additionally, it is believed to interact with enzymes, influencing their activity and stability. It is also believed to interact with DNA, influencing gene expression.
Advantages and Limitations for Lab Experiments
6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride has several advantages and limitations when used in laboratory experiments. It is a lipophilic compound, making it easy to dissolve in organic solvents. Additionally, it has a high affinity for proteins and cell membranes, making it useful for studying the structure and function of biomolecules. However, it is a relatively expensive compound and its mechanism of action is not fully understood.
Future Directions
The future directions for research on 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride are numerous. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to develop new methods of synthesis and to explore its potential applications in drug discovery and development. Additionally, further research is needed to explore its potential applications in biochemistry, molecular biology, and other scientific disciplines. Finally, further research is needed to explore its potential use as a fluorescent probe in various scientific applications.
Synthesis Methods
6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride can be synthesized through a variety of methods. One of the most common and widely used methods is the reaction of 1,2,3,4-tetrahydroquinoline with trifluoromethanesulfonic anhydride in the presence of an acid catalyst. This reaction yields this compound and trifluoromethanesulfonic acid as byproducts. Another method involves the reaction of 1,2,3,4-tetrahydroquinoline with trifluoromethyl iodide in the presence of a base catalyst. This reaction yields this compound and trifluoromethyl iodide as byproducts.
Scientific Research Applications
6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride has been studied extensively due to its unique properties. It has been used as a reagent in organic chemistry and as a fluorescent probe in biochemistry. It has also been used to study the structure and function of proteins and other biomolecules. It has been used in the study of enzyme kinetics and in the development of new drugs. Additionally, it has been used in the synthesis of a variety of organic compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride involves the condensation of 2-aminoacetophenone with trifluoroacetaldehyde followed by reduction and cyclization.", "Starting Materials": [ "2-aminoacetophenone", "trifluoroacetaldehyde", "sodium borohydride", "acetic acid", "hydrochloric acid", "ethanol" ], "Reaction": [ "2-aminoacetophenone is reacted with trifluoroacetaldehyde in the presence of acetic acid to form 2-(trifluoromethyl)phenyl-2-aminoacetone.", "Sodium borohydride is added to the reaction mixture to reduce the carbonyl group to a hydroxyl group, forming 2-(trifluoromethyl)phenyl-2-amino-1,2-ethanediol.", "The resulting compound is cyclized by heating with hydrochloric acid in ethanol to form 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline hydrochloride." ] } | |
| 75434-37-6 | |
Molecular Formula |
C10H11ClF3N |
Molecular Weight |
237.6 |
Purity |
95 |
Origin of Product |
United States |
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